Cas no 834869-20-4 (Benzoic acid, 3-[(ethylsulfonyl)amino]-, methyl ester)

• Product Name: Benzoic acid, 3-[(ethylsulfonyl)amino]-, methyl ester
• CAS No: 834869-20-4
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 670984
• PubChem ID: 22774699
• Update Time: 2025-06-07

Benzoic acid, 3-[(ethylsulfonyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(ethylsulfonyl)amino]-, methyl ester
• methyl 3-(ethylsulfonylamino)benzoate
• SCHEMBL4187307
• METHYL 3-ETHANESULFONAMIDOBENZOATE
• DTXSID40628363
• Methyl 3-ethanesulphonylamino-benzoate
• AKOS003980047
• ILPYUEYDONWJJQ-UHFFFAOYSA-N
• Methyl 3-[(ethanesulfonyl)amino]benzoate
• 834869-20-4

• Inchi： 1S/C10H13NO4S/c1-3-16(13,14)11-9-6-4-5-8(7-9)10(12)15-2/h4-7,11H,3H2,1-2H3
• InChI Key： ILPYUEYDONWJJQ-UHFFFAOYSA-N
• SMILES： S(CC)(NC1C=CC=C(C(=O)OC)C=1)(=O)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.8Ų